Cas no 50463-29-1 (Ethanone,1,2-bis(1,3-benzodioxol-5-yl)-)

• Product Name: Ethanone,1,2-bis(1,3-benzodioxol-5-yl)-
• CAS No: 50463-29-1
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 383687
• PubChem ID: 231157
• Update Time: 2025-04-19

Ethanone,1,2-bis(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1,2-bis(1,3-benzodioxol-5-yl)-
• 1,2-bis(1,3-benzodioxol-5-yl)ethanone
• 3,4,3',4'-Bis-methylendioxy-desoxybenzoin
• 3,4,3',4'-bis-methylenedioxy-deoxybenzoin
• 3,4,3',4'-Di-methylendioxy-deoxy-benzoin
• 3,4-methylenedioxybenzyl 3,4-methylenedioxyphenyl ketone
• deoxypiperoin
• Desoxy-piperoin
• 50463-29-1
• DTXSID30282610
• NSC-26819
• SCHEMBL109197
• NSC26819

• Inchi： 1S/C16H12O5/c17-12(11-2-4-14-16(7-11)21-9-19-14)5-10-1-3-13-15(6-10)20-8-18-13/h1-4,6-7H,5,8-9H2
• InChI Key： UDUHZNQIWREYAY-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CC(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 284.06800
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 2.56940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes